Cas no 211929-23-6 (Tert-butyl 4-amino-2-methyl-1H-imidazole-5-carboxylate)

• Product Name: Tert-butyl 4-amino-2-methyl-1H-imidazole-5-carboxylate
• CAS No: 211929-23-6
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 855539
• Update Time: 2025-05-21

Tert-butyl 4-amino-2-methyl-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylicacid,5-amino-2-methyl-,1,1-dimethylethylester
• tert-butyl 4-amino-2-methyl-1H-imidazole-5-carboxylate
• 5-AMINO-2-METHYL-1H-IMIDAZOLE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
• Tert-butyl 4-amino-2-methyl-1H-imidazole-5-carboxylate

• Inchi： 1S/C9H15N3O2/c1-5-11-6(7(10)12-5)8(13)14-9(2,3)4/h10H2,1-4H3,(H,11,12)
• InChI Key： RNDYSAKJSIZOQC-UHFFFAOYSA-N
• SMILES： O(C(C1=C(N)N=C(C)N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Topological Polar Surface Area: 81

Additional information on Tert-butyl 4-amino-2-methyl-1H-imidazole-5-carboxylate

Tert-butyl 4-amino-2-methyl-1H-imidazole-5-carboxylate

Tert-butyl 4-amino-2-methyl-1H-imidazole-5-carboxylate (CAS No. 211929-23-6) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its imidazole ring structure, which is a five-membered heterocyclic aromatic compound containing two nitrogen atoms. The imidazole ring in this molecule is substituted with an amino group at position 4, a methyl group at position 2, and a tert-butyl ester group at position 5. These substituents contribute to the unique chemical properties and reactivity of the compound.

The synthesis of tert-butyl 4-amino-2-methyl-1H-imidazole-5-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, making it more accessible for large-scale production. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the reaction conditions further.

One of the most notable applications of tert-butyl 4-amino-2-methyl-1H-imidazole-5-carboxylate is in the development of imidazolium-based ion liquids, which are widely used as green solvents in various industrial processes. These ion liquids exhibit unique properties such as high thermal stability, low volatility, and tunable viscosities, making them ideal for applications in catalysis, extraction, and electrochemistry. Recent studies have demonstrated the potential of these ion liquids in carbon capture technologies and as electrolytes in next-generation batteries.

In the pharmaceutical industry, tert-butyl 4-amino-2-methyl-1H-imidazole-5-carboxylate serves as an intermediate in the synthesis of various bioactive compounds. For instance, it has been employed in the preparation of imidazopyridine derivatives, which are known for their potent anti-inflammatory and anticancer activities. Additionally, this compound has been utilized in the development of antiviral agents targeting viral RNA polymerases.

The chemical versatility of tert-butyl 4-amino-2-methyl-1H-imidazole-5-carboxylate extends to its role as a building block in organic synthesis. Its imidazole ring can undergo various transformations, such as alkylation, acylation, and cycloaddition reactions, enabling the construction of complex molecular architectures. Recent research has focused on its use in click chemistry reactions, particularly azide–alkyne cycloadditions (CuAAC), which have proven to be highly efficient for constructing diverse libraries of small molecules.

From an environmental perspective, tert-butyl 4-amino-2-methyl-1H-imidazole-5-carboxylate exhibits favorable biodegradation characteristics under aerobic conditions. Studies have shown that this compound can be effectively degraded by soil microorganisms within a relatively short period under controlled laboratory conditions. This makes it a suitable candidate for applications where environmental sustainability is a key consideration.

In conclusion, tert-butyl 4-amino-2-methyl-1H-imidazole-5-carboxylate (CAS No. 211929-) is a multifaceted organic compound with wide-ranging applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool in modern organic synthesis and materials science. As research continues to uncover new synthetic pathways and applications for this compound, its significance in both academic and industrial settings is expected to grow further.